Cas no 50783-82-9 (2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol)

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol is a brominated azo dye derivative widely utilized as a chromogenic reagent in analytical chemistry. Its key advantage lies in its selective chelating properties, particularly for transition metal ions, enabling sensitive spectrophotometric detection in trace analysis. The compound's azo (-N=N-) and pyridyl groups enhance complexation stability, while the dimethylamino substituent improves solubility in organic and aqueous-organic media. It exhibits strong molar absorptivity, ensuring high detection sensitivity in applications such as environmental monitoring and metallurgical analysis. The bromine atom further enhances its reactivity and selectivity, making it valuable for precise quantitative determinations in complex matrices. Its stability under analytical conditions ensures reliable performance in standardized methodologies.
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol structure
50783-82-9 structure
Product Name:2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
CAS No:50783-82-9
MF:C13H13BrN4O
MW:321.172521352768
MDL:MFCD00059779
CID:820932
PubChem ID:87564026
Update Time:2025-10-21

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
    • 2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol [for Colorimetric Determination of Cd]
    • 6-[(5-bromopyridin-2-yl)hydrazinylidene]-3-(dimethylamino)cyclohexa-2,4-dien-1-one
    • 2-(4-Dimethylamino-2-hydroxyphenylazo)-5-bromopyridine
    • 2-((5-Bromopyridin-2-yl)diazenyl)-5-(dimethylamino)phenol
    • (E)-2-((5-bromopyridin-2-yl)diazenyl)-5-(dimethylamino)phenol
    • 2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol[forColorimetricDeterminati
    • 50783-82-9
    • 2-[(5-bromopyridin-2-yl)diazenyl]-5-(dimethylamino)phenol
    • AKOS025394712
    • CS-0452990
    • MFCD00059779
    • AKOS030228094
    • B1082
    • LNIGBQNXJNNICD-UHFFFAOYSA-N
    • SCHEMBL4343598
    • NSC-794457
    • 6-[2-(5-Bromopyridin-2-yl)hydrazinylidene]-3-(dimethylamino)cyclohexa-2,4-dien-1-one
    • BS-44017
    • T70979
    • NSC794457
    • DTXSID10560089
    • 2-[(1E)-2-(5-bromopyridin-2-yl)diazen-1-yl]-5-(dimethylamino)phenol
    • MDL: MFCD00059779
    • Inchi: 1S/C13H13BrN4O/c1-18(2)10-4-5-11(12(19)7-10)16-17-13-6-3-9(14)8-15-13/h3-8,19H,1-2H3/b17-16+
    • InChI Key: LNIGBQNXJNNICD-WUKNDPDISA-N
    • SMILES: BrC1=CN=C(C=C1)/N=N/C1C=CC(=CC=1O)N(C)C

Computed Properties

  • Exact Mass: 320.02700
  • Monoisotopic Mass: 320.02727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 61.1

Experimental Properties

  • Color/Form: Not determined
  • Density: No date available
  • Melting Point: 216.0 to 220.0 deg-C
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 61.08000
  • LogP: 4.03110
  • Solubility: Not determined
  • Vapor Pressure: No date available

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol Security Information

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152864-100MG
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9 98%
100mg
¥1124.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152864-1G
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol [for Colorimetric Determination of Cd]
50783-82-9 >93.0%(HPLC)
1G
¥4,491.00 2021-05-24
TRC
B283835-2.5g
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9
2.5g
$ 245.00 2022-06-01
TRC
B283835-5g
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9
5g
$ 465.00 2022-06-01
TRC
B283835-10g
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9
10g
$ 745.00 2022-06-01
Ambeed
A442289-1g
2-((5-Bromopyridin-2-yl)diazenyl)-5-(dimethylamino)phenol
50783-82-9 98+%
1g
$639.0 2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B868830-100mg
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9 93%
100mg
768.60 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1082-100mg
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9 93.0%(LC)
100mg
¥1380.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1082-1g
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9 93.0%(LC)
1g
¥7740.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HR325-100mg
2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
50783-82-9 93.0%(LC)
100mg
¥1363.0 2022-05-30

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50783-82-9)2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
Order Number:A1204812
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):575.0
Email:sales@amadischem.com

Additional information on 2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol (CAS No. 50783-82-9): A Comprehensive Overview

2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol (CAS No. 50783-82-9) is a versatile organic compound with significant applications in the fields of analytical chemistry, pharmaceutical research, and material science. This compound, often referred to by its abbreviated name BAPDAP, is characterized by its unique molecular structure, which includes a bromo-substituted pyridylazo group and a dimethylaminophenol moiety. These structural features contribute to its distinct chemical and physical properties, making it an essential reagent in various scientific and industrial processes.

The molecular formula of BAPDAP is C13H14BrN3O, and its molecular weight is approximately 296.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 5-bromo-2-pyridinecarboxaldehyde with 5-dimethylaminophenol in the presence of an azo coupling agent. The resulting product is a bright red solid that is soluble in common organic solvents such as ethanol, methanol, and dimethylformamide (DMF).

In the realm of analytical chemistry, BAPDAP has gained recognition for its use as a sensitive chromogenic reagent in spectrophotometric assays. Its strong absorbance in the visible region of the electromagnetic spectrum makes it an ideal candidate for detecting and quantifying trace amounts of metal ions, particularly copper(II) and iron(III). Recent studies have demonstrated that BAPDAP can form stable complexes with these metal ions, leading to distinct color changes that can be easily measured using standard spectrophotometric techniques.

In pharmaceutical research, BAPDAP has shown promise as a potential lead compound for the development of new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in several preclinical studies. For instance, researchers have investigated the use of BAPDAP as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. Preliminary results suggest that BAPDAP may have selective inhibitory effects on MAO-A, which could make it a valuable candidate for treating mood disorders like depression and anxiety.

The material science applications of BAPDAP are also noteworthy. Due to its strong electron-donating properties and high thermal stability, this compound has been used as a dopant in organic semiconductors and conductive polymers. In one recent study, researchers incorporated BAPDAP into poly(3-hexylthiophene) (P3HT) to enhance its electrical conductivity and improve its performance in organic photovoltaic devices. The results showed that the addition of BAPDAP significantly increased the power conversion efficiency of the solar cells.

Safety considerations are paramount when handling any chemical compound, including BAPDAP. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol (BAPDAP) (CAS No. 50783-82-9) is a multifaceted compound with a wide range of applications in analytical chemistry, pharmaceutical research, and material science. Its unique chemical structure and properties make it an invaluable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:50783-82-9)2-(5-Bromo-2-pyridylazo)-5-dimethylaminophenol
A1204812
Purity:99%
Quantity:1g
Price ($):575.0
Email